Cas no 4234-34-8 (4,4'-[ethane-1,2-diylbis(iminomethanediyl)]bis(N,N-dimethylbenzenesulfonamide))

• Product Name: 4,4'-[ethane-1,2-diylbis(iminomethanediyl)]bis(N,N-dimethylbenzenesulfonamide)
• CAS No: 4234-34-8
• MF: C₂₀H₃₀N₄O₄S₂
• MW: 454.606602191925
• CID: 1516865
• PubChem ID: 199473
• Update Time: 2025-04-21

4,4'-[ethane-1,2-diylbis(iminomethanediyl)]bis(N,N-dimethylbenzenesulfonamide) Chemical and Physical Properties

Names and Identifiers

• 4,4'-[ethane-1,2-diylbis(iminomethanediyl)]bis(N,N-dimethylbenzenesulfonamide)
• 4-[[2-[[4-(dimethylsulfamoyl)phenyl]methylamino]ethylamino]methyl]-N,N-dimethylbenzenesulfonamide
• alpha,alpha'-(Ethylenediimino)bis(N,N-dimethyl-p-toluenesulfonamide)
• alpha,beta-Bis(paradimethylamido-sulphonobenzylamino)-ethane
• DTXSID70195154
• 4234-34-8
• 4-14-00-02787 (Beilstein Handbook Reference)
• p-Toluenesulfonamide, alpha,alpha'-(ethylenediimino)bis(N,N-dimethyl-
• BRN 2682673

• Inchi： 1S/C20H30N4O4S2/c1-23(2)29(25,26)19-9-5-17(6-10-19)15-21-13-14-22-16-18-7-11-20(12-8-18)30(27,28)24(3)4/h5-12,21-22H,13-16H2,1-4H3
• InChI Key： KPDJEIKIIJRPFO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)CNCCNCC1C=CC(=CC=1)S(N(C)C)(=O)=O)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 454.1711
• Monoisotopic Mass: 454.17084780g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 11
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 116Ų

Experimental Properties

• PSA: 98.82